Cas no 1211242-10-2 (8-(cyclopropylmethyl)-8-azabicyclo3.2.1octan-3-ylmethanamine)

8-(Cyclopropylmethyl)-8-azabicyclo[3.2.1]octan-3-ylmethanamine is a bicyclic amine derivative with a cyclopropylmethyl substitution, exhibiting a structurally constrained framework that enhances its binding selectivity in pharmacological applications. The compound's rigid azabicyclo[3.2.1]octane core contributes to its stability and potential as a scaffold for receptor-targeted ligands. Its primary amine functionality allows for further derivatization, making it a versatile intermediate in medicinal chemistry. The cyclopropylmethyl group may influence lipophilicity and metabolic resistance, suggesting utility in CNS-active drug development. This compound is of interest in the synthesis of analogs with potential bioactivity, particularly in neurological and psychiatric research.
8-(cyclopropylmethyl)-8-azabicyclo3.2.1octan-3-ylmethanamine structure
1211242-10-2 structure
Product Name:8-(cyclopropylmethyl)-8-azabicyclo3.2.1octan-3-ylmethanamine
CAS No:1211242-10-2
MF:C12H22N2
MW:194.316483020782
MDL:MFCD13196384
CID:5157601
Update Time:2025-06-07

8-(cyclopropylmethyl)-8-azabicyclo3.2.1octan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • [8-(cyclopropylmethyl)-8-azabicyclo[3.2.1]octan-3-yl]methanamine
    • 8-(cyclopropylmethyl)-8-azabicyclo3.2.1octan-3-ylmethanamine
    • MDL: MFCD13196384
    • Inchi: 1S/C12H22N2/c13-7-10-5-11-3-4-12(6-10)14(11)8-9-1-2-9/h9-12H,1-8,13H2
    • InChI Key: WDTFYCOSMIXSEE-UHFFFAOYSA-N
    • SMILES: N1(CC2CC2)C2CC(CN)CC1CC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 198
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.3

8-(cyclopropylmethyl)-8-azabicyclo3.2.1octan-3-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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